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Compound of Interest

Compound Name: Di-tert-butyl azodicarboxylate

Cat. No.: B053519

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Di-tert-butyl azodicarboxylate (DBAD), a versatile reagent in modern organic synthesis, is
widely recognized for its critical role in a variety of chemical transformations. This guide
provides a detailed overview of its properties, synthesis, applications, and the experimental
protocols essential for its effective use in research and development, particularly within the
pharmaceutical industry. Its CAS Number is 870-50-8.[1][2]

Physicochemical and Safety Data

DBAD is a yellow crystalline solid that is insoluble in water but soluble in many common
organic solvents.[3][4] Unlike its liquid analogues, diethyl azodicarboxylate (DEAD) and
diisopropyl azodicarboxylate (DIAD), DBAD's solid nature and the acid lability of its byproducts
can offer advantages in product isolation and purification.[5][6]

Table 1: Physicochemical Properties of Di-tert-butyl Azodicarboxylate
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Property Value References

CAS Number 870-50-8 [1112]

Molecular Formula C10H18N204 [1]

Molecular Weight 230.26 g/mol [2]
Yellow crystals or crystalline

Appearance [31[5]
powder

Melting Point 89-92 °C [2][3]

EINECS Number 212-796-9
DBAD, Di-tert-butyl

Synonyms azodiformate, Bis(1,1- [2]
dimethylethyl)azodicarboxylate
Insoluble in water; Soluble in

- organic solvents like

Solubility ) [1114]
dichloromethane and ethyl
acetate.

Table 2: Safety Information
Hazard Statement Precautionary Statement References

Harmful if inhaled. Causes skin
and eye irritation. May damage
fertility or the unborn child.

Causes damage to organs.

Obtain special instructions
before use. Do not handle until
all safety precautions have
been read and understood.
Keep away from
heat/sparks/open flames/hot
surfaces. Keep container
tightly closed. Do not breathe

dust/fume/gas/mist/vapors/spr

ay.
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Synthesis and Purification

While commercially available, DBAD can be prepared in the laboratory. A common synthetic
route involves a two-step process. The first step is the preparation of di-tert-butyl
hydrazodicarboxylate (di-tert-butylcarbazinecarboxylic acid), which is then oxidized to yield
DBAD.[3]
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Synthesis of Di-tert-butyl Azodicarboxylate (DBAD)
Di-tert-butyl
hydrazodicarboxylate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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